Maurocalcine
Maurocalcine
Maurocalcine, a component of the venom of Scorpio maurus palmatus, was discovered by Michel De Waard, co-founder of Smartox. Maurocalcine folds according to an inhibitor cysteine knot. Such as Imperatoxin A, Maurocalcine acts as a high affinity agonist of the type-1 ryanodine receptor expressed in skeletal muscles with an affinity in the 10 nM range. Maurocalcine induces an increase in channel opening probability accompanied by sudden transitions to long lasting subconductance states. Maurocalcine has also been characterized as a cell penetrating peptide and its pharmacological activity can be observed upon extracellular perfusion.
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0197667
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Molecular Formula:
C156H260N56O46S6
Molecular Weight:
3858.8 Da
Maurocalcine
CAS No.:
Peptides
VCID: VC0197667
Molecular Formula: C156H260N56O46S6
Molecular Weight: 3858.8 Da
Product Name | Maurocalcine |
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Molecular Formula | C156H260N56O46S6 |
Molecular Weight | 3858.8 Da |
Appearance | White lyophilized solidPurity rate: > 98 %AA sequence: Gly-Asp-Cys3-Leu-Pro-His-Leu-Lys-Leu-Cys10-Lys-Glu-Asn-Lys-Asp-Cys16-Cys17-Ser-Lys-Lys-Cys21-Lys-Arg-Arg-Gly-Thr-Asn-Ile-Glu-Lys-Arg-Cys32-Arg-OHDisulfide bonds: Cys3-Cys17, Cys10-Cys21 and Cys16-Cys32Length (aa): 33 |
Description | Maurocalcine, a component of the venom of Scorpio maurus palmatus, was discovered by Michel De Waard, co-founder of Smartox. Maurocalcine folds according to an inhibitor cysteine knot. Such as Imperatoxin A, Maurocalcine acts as a high affinity agonist of the type-1 ryanodine receptor expressed in skeletal muscles with an affinity in the 10 nM range. Maurocalcine induces an increase in channel opening probability accompanied by sudden transitions to long lasting subconductance states. Maurocalcine has also been characterized as a cell penetrating peptide and its pharmacological activity can be observed upon extracellular perfusion. |
Last Modified | Aug 20 2021 |
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